Cas no 137327-31-2 (Methanone, (2-bromophenyl)(2,5-dimethoxyphenyl)-)

• Product Name: Methanone, (2-bromophenyl)(2,5-dimethoxyphenyl)-
• CAS No: 137327-31-2
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 1244058
• PubChem ID: 43159782
• Update Time: 2025-04-20

Methanone, (2-bromophenyl)(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-bromophenyl)(2,5-dimethoxyphenyl)-
• 137327-31-2
• DTXSID401250719
• (2-Bromo-phenyl)-(2,5-dimethoxy-phenyl)-methanone
• (2-Bromophenyl)(2,5-dimethoxyphenyl)methanone
• AKOS005925030

• Inchi： 1S/C15H13BrO3/c1-18-10-7-8-14(19-2)12(9-10)15(17)11-5-3-4-6-13(11)16/h3-9H,1-2H3
• InChI Key： YMZWMIJAHSBAAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 320.00481g/mol
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų